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Compound of Interest

Compound Name: ICI-204448

Cat. No.: B1674350

Essential Safety and Handling Guide for ICI-
204,448

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of ICI-
204,448, a potent and peripherally selective k-opioid agonist. The following procedures are
designed to ensure the safety of all laboratory personnel and to minimize environmental
impact. Adherence to these guidelines is essential due to the compound's hazardous
properties.

Chemical and Physical Data

A summary of the key quantitative data for ICI-204,448 is presented below.
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Property Value Source

2-(3-[1-([2-(3,4-
dichlorophenyl)acetyl]-

IUPAC Name p. & y]. ) Wikipedia[1]
methylamino)-2-pyrrolidin-1-

ylethyllphenoxy)acetic acid

CAS Number 121264-04-8 Wikipedia[1]
Molar Mass 465.37 g-mol-1 Wikipedia[1]
Formula C23H26CI2N204 Wikipedia[1]
Purity 95% AK Scientific, Inc. SDS

Hazard Identification and Personal Protective
Equipment (PPE)

ICI-204,448 is a hazardous substance that requires stringent safety measures. The primary
hazards include skin irritation, serious eye irritation, and potential respiratory irritation.[2] There
are no established occupational exposure limits (e.g., OSHA PEL, NIOSH REL, ACGIH TLV),
necessitating the use of comprehensive personal protective equipment and engineering
controls to minimize any potential exposure.[2]

Required Personal Protective Equipment (PPE):
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PPE Category

Item

Specifications and
Rationale

Hand Protection

Nitrile Gloves

Double-gloving is
recommended to prevent skin
contact. Must be disposable,

powder-free, and latex-free.

Eye Protection

Safety Goggles

Tightly fitting safety goggles
are required to protect against
splashes and airborne
particles.[3] Standard safety

glasses are not sufficient.

Body Protection

Laboratory Coat

Along-sleeved, closed-front
lab coat is the minimum
requirement. For higher-risk
activities, a disposable, back-

closing gown should be used.

Respiratory Protection

N95 or P100 Respirator

A fit-tested respirator is
essential when handling the
powdered form of the
compound to prevent

inhalation of airborne particles.

[4]

Operational Plan: From Receipt to Disposal

A systematic approach to handling ICI-204,448 is crucial for maintaining a safe laboratory

environment. The following workflow outlines the key steps and precautions at each stage.
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Operational Workflow for Handling ICI-204,448

Receiving and Storage

Receiving:
- Verify container integrity.
- Log into inventory.

Storage:
- Cool, dry, well-ventilated area.
- Tightly closed container.
- Store locked up.

repare for handling

Handling and Preparation

Don Appropriate PPE:
- Double nitrile gloves
- Safety goggles
- Lab coat/gown
- N95/P100 respirator

:

Weighing and Preparation:
- Use a ventilated enclosure (fume hood).
- Handle away from ignition sources.
- Use anti-static tools.

l

Solution Preparation:
- Use appropriate solvent.
- Seal containers immediately after use.

fter experiment

Decontamination and Disposal

Decontamination:
- Clean work surfaces with soap and water.
- Decontaminate all equipment.

:

Waste Disposal:
- Collect all waste in labeled, sealed containers.
- Dispose of as hazardous waste via an approved facility.

Click to download full resolution via product page

Caption: Operational Workflow for Handling 1CI-204,448
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Detailed Experimental Protocols

Detailed experimental protocols involving ICI-204,448 should be developed on a case-by-case
basis, incorporating the safety measures outlined in this guide. Key considerations include:

e Minimizing Aerosolization: When working with the solid form, take care to minimize dust
generation. Use of a chemical fume hood or other ventilated enclosure is mandatory.[3]

¢ Solvent Selection: Refer to relevant literature or product documentation for appropriate
solvents for solution preparation.

¢ Incompatible Materials: Avoid contact with strong oxidizing agents.[2]

e Emergency Procedures:

[e]

Skin Contact: Immediately wash the affected area with soap and plenty of water.[5]

o

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing.[2]

o

Inhalation: Move the individual to fresh air and keep them at rest in a position comfortable
for breathing.[2]

o

In all cases of exposure, seek immediate medical attention.
Disposal Plan
All materials contaminated with 1CI-204,448 must be treated as hazardous waste.

» Waste Collection: Collect all disposable items (e.g., gloves, pipette tips, vials) in a dedicated,
clearly labeled, and sealed hazardous waste container.

» Liquid Waste: Collect unused solutions in a separate, sealed hazardous waste container. Do
not pour down the drain.

» Final Disposal: All waste must be disposed of through an approved waste disposal plant in
accordance with local, state, and federal regulations.[2]
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Hierarchy of Controls

To ensure the highest level of safety, a hierarchical approach to hazard control should be
implemented. This prioritizes engineering and administrative controls over reliance on personal
protective equipment alone.

Hierarchy of Controls for ICI-204,448

Elimination
(Most Effective)

Substitution

Engineering Controls:
- Chemical fume hood
- Ventilated enclosures

Administrative Controls:
- Standard Operating Procedures (SOPSs)
- Safety training
- Designated work areas

Personal Protective Equipment (PPE):
- Respirators, gloves, goggles, lab coats
(Least Effective)

Click to download full resolution via product page

Caption: Hierarchy of Controls for 1CI-204,448
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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